Cas no 875129-45-6 (1-(2-phenylethenesulfonyl)-N-{spiro[1,3-dioxaindane-2,1'-cyclopentan]-6-yl}piperidine-4-carboxamide)

• Product Name: 1-(2-phenylethenesulfonyl)-N-{spiro[1,3-dioxaindane-2,1'-cyclopentan]-6-yl}piperidine-4-carboxamide
• CAS No: 875129-45-6
• MF: C₂₅H₂₈N₂O₅S
• MW: 468.565225601196
• CID: 6085750
• PubChem ID: 16270502
• Update Time: 2025-07-17

1-(2-phenylethenesulfonyl)-N-{spiro[1,3-dioxaindane-2,1'-cyclopentan]-6-yl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylethenesulfonyl)-N-{spiro[1,3-dioxaindane-2,1'-cyclopentan]-6-yl}piperidine-4-carboxamide
• EN300-26610905
• 875129-45-6
• Z28590757

• Inchi： 1S/C25H28N2O5S/c28-24(26-21-8-9-22-23(18-21)32-25(31-22)13-4-5-14-25)20-10-15-27(16-11-20)33(29,30)17-12-19-6-2-1-3-7-19/h1-3,6-9,12,17-18,20H,4-5,10-11,13-16H2,(H,26,28)/b17-12+
• InChI Key： WTJYLTBGZFKJFA-SFQUDFHCSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(NC2C=CC3=C(C=2)OC2(CCCC2)O3)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 468.17189317g/mol
• Monoisotopic Mass: 468.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 818
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 93.3Ų

Additional information on 1-(2-phenylethenesulfonyl)-N-{spiro[1,3-dioxaindane-2,1'-cyclopentan]-6-yl}piperidine-4-carboxamide

Comprehensive Analysis of 1-(2-phenylethenesulfonyl)-N-{spiro[1,3-dioxaindane-2,1'-cyclopentan]-6-yl}piperidine-4-carboxamide (CAS No. 875129-45-6)

The compound 1-(2-phenylethenesulfonyl)-N-{spiro[1,3-dioxaindane-2,1'-cyclopentan]-6-yl}piperidine-4-carboxamide (CAS No. 875129-45-6) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique spirocyclic and piperidine-carboxamide moieties make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with multiple biological targets.

In recent years, the demand for small-molecule drugs with high specificity and low toxicity has surged, driven by advancements in precision medicine and personalized therapy. This compound's sulfonyl and carboxamide functional groups contribute to its bioavailability and metabolic stability, making it a subject of intense study in pharmacokinetics and ADME (Absorption, Distribution, Metabolism, Excretion) research. Its CAS No. 875129-45-6 is frequently searched in scientific databases, reflecting its growing relevance in drug development pipelines.

One of the most intriguing aspects of this compound is its spiro[1,3-dioxaindane-2,1'-cyclopentan] core, which imparts conformational rigidity and enhances binding affinity to target proteins. This structural feature aligns with current trends in fragment-based drug design, where rigid scaffolds are preferred for optimizing drug-target interactions. Additionally, the piperidine-4-carboxamide moiety is a common pharmacophore in CNS-active drugs, suggesting potential applications in neurological disorders.

The synthesis of 1-(2-phenylethenesulfonyl)-N-{spiro[1,3-dioxaindane-2,1'-cyclopentan]-6-yl}piperidine-4-carboxamide involves multi-step organic reactions, including Suzuki coupling and amide bond formation. These methods are widely discussed in organic synthesis forums and patent literature, highlighting the compound's commercial and academic value. Its CAS No. 875129-45-6 is often cross-referenced in chemical vendor catalogs, indicating its availability for research purposes.

From a computational chemistry perspective, this compound's 3D structure has been modeled using molecular docking and QSAR (Quantitative Structure-Activity Relationship) techniques. Such studies aim to predict its binding modes with proteins like BRD4 or HDACs, which are hot targets in epigenetic drug discovery. These insights are crucial for optimizing its lead compound properties and reducing off-target effects.

In conclusion, 1-(2-phenylethenesulfonyl)-N-{spiro[1,3-dioxaindane-2,1'-cyclopentan]-6-yl}piperidine-4-carboxamide (CAS No. 875129-45-6) represents a fascinating case study in modern medicinal chemistry. Its structural complexity, combined with its potential therapeutic applications, makes it a valuable subject for ongoing research. As the scientific community continues to explore its mechanisms and derivatives, this compound may soon emerge as a key player in the next generation of targeted therapies.